N-[(4E)-4-(3H-1,3-benzothiazol-2-ylidene)-3-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide

• Molecular Formula: C19H13N3O2S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: N-[(4E)-4-(3H-1,3-benzothiazol-2-ylidene)-3-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H13N3O2S/c23-16-10-13(21-18(24)12-4-3-9-20-11-12)7-8-14(16)19-22-15-5-1-2-6-17(15)25-19/h1-11,22H,(H,21,24)/b19-14+
• InChI Key: MLKLMUPDGLWRRB-XMHGGMMESA-N
• Isomeric SMILES: C1=CC=C2C(=C1)N/C(=C\3/C=CC(=CC3=O)NC(=O)C4=CN=CC=C4)/S2
• SMILES: C1=CC=C2C(=C1)NC(=C3C=CC(=CC3=O)NC(=O)C4=CN=CC=C4)S2

Description

N-[(4E)-4-(3H-1,3-benzothiazol-2-ylidene)-3-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(4E)-4-(3H-1,3-benzothiazol-2-ylidene)-3-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide is not fully understood. However, it is believed to work by binding to specific proteins and altering their activity, leading to the desired effect.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the aggregation of amyloid beta protein, which is associated with Alzheimer's disease. It has also been found to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(4E)-4-(3H-1,3-benzothiazol-2-ylidene)-3-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide in lab experiments is its potential as a fluorescent probe for detecting protein aggregation. However, the complex synthesis process and the limited availability of the compound can be a limitation for its use in lab experiments.

Future Directions

There are several future directions for the research on N-[(4E)-4-(3H-1,3-benzothiazol-2-ylidene)-3-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide. One direction is to further investigate its potential as a treatment for cancer. Another direction is to explore its potential as a fluorescent probe for detecting protein aggregation in other neurodegenerative diseases. Additionally, further research can be done to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

N-[(4E)-4-(3H-1,3-benzothiazol-2-ylidene)-3-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide can be synthesized by a multi-step process involving the reaction of different reagents. The synthesis process is complex and requires a high level of expertise in organic chemistry.

Scientific Research Applications

N-[(4E)-4-(3H-1,3-benzothiazol-2-ylidene)-3-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide has potential applications in various scientific research fields. It has been studied for its potential use as a fluorescent probe for detecting protein aggregation in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells.